Cas no 377073-14-8 (Grifolic Acid Methyl Ester)

• Product Name: Grifolic Acid Methyl Ester
• CAS No: 377073-14-8
• MF: C₂₄H₃₄O₄
• MW: 386.524367809296
• CID: 5730136
• Update Time: 2025-05-25

Grifolic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Grifolic Acid Methyl Ester
• Benzoic acid, 2,4-dihydroxy-6-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-, methyl ester
• Folic Acid Impurity 61

• Inchi： 1S/C24H34O4/c1-16(2)9-7-10-17(3)11-8-12-18(4)13-14-20-21(25)15-19(5)22(23(20)26)24(27)28-6/h9,11,13,15,25-26H,7-8,10,12,14H2,1-6H3/b17-11+,18-13+
• InChI Key： CFHNBNYVNLLWSA-OUBUNXTGSA-N
• SMILES： C(OC)(=O)C1=C(C)C=C(O)C(C/C=C(\C)/CC/C=C(\C)/CC/C=C(/C)\C)=C1O

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 540.0±50.0 °C(Predicted)
• pka: 8.38±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on Grifolic Acid Methyl Ester

Recent Advances in Grifolic Acid Methyl Ester (CAS: 377073-14-8) Research: A Comprehensive Review

Grifolic Acid Methyl Ester (GAME), with the CAS number 377073-14-8, is a bioactive compound derived from the fungal species Albatrellus confluens. Recent studies have highlighted its potential as a modulator of lipid metabolism and its role in targeting key cellular pathways, making it a promising candidate for therapeutic applications in metabolic disorders and cancer. This research brief synthesizes the latest findings on GAME, focusing on its molecular mechanisms, pharmacological effects, and potential clinical applications.

One of the most significant breakthroughs in GAME research is its identification as an activator of the AMP-activated protein kinase (AMPK) pathway. AMPK is a critical regulator of cellular energy homeostasis, and its activation has been linked to improved insulin sensitivity and reduced lipid accumulation in hepatocytes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that GAME enhances AMPK phosphorylation in a dose-dependent manner, suggesting its utility in treating metabolic syndromes such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

In addition to its metabolic effects, GAME has shown promising anti-cancer properties. Research published in Cancer Research in early 2024 revealed that GAME inhibits the proliferation of breast cancer cells by downregulating the mTOR signaling pathway. The study utilized in vitro and in vivo models to establish that GAME induces apoptosis in triple-negative breast cancer (TNBC) cells while sparing normal mammary epithelial cells. These findings position GAME as a potential adjunct therapy for aggressive breast cancer subtypes.

The synthesis and structural optimization of GAME have also been areas of active investigation. A recent paper in Organic Letters (2023) detailed a novel semi-synthetic route to produce GAME derivatives with improved bioavailability. By modifying the ester side chain, researchers achieved a 40% increase in plasma stability compared to the parent compound. This advancement addresses one of the key challenges in translating GAME from bench to bedside.

Despite these promising developments, challenges remain in the clinical translation of GAME. Pharmacokinetic studies indicate that GAME exhibits rapid clearance in rodent models, necessitating further formulation optimization. Additionally, while toxicity profiles appear favorable in short-term studies, comprehensive long-term safety evaluations are still pending. Ongoing phase I clinical trials in Asia are expected to provide critical data on human tolerability and preliminary efficacy by late 2024.

In conclusion, Grifolic Acid Methyl Ester (377073-14-8) represents a multifaceted compound with significant potential in metabolic and oncological therapeutics. The convergence of its AMPK-activating and mTOR-inhibiting properties offers a unique pharmacological profile that warrants continued investigation. Future research directions should focus on overcoming pharmacokinetic limitations and expanding clinical validation across multiple disease indications.